(2,5-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride
Overview
Description
(2,5-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride, also known as JNJ-42165279, is a novel and potent selective histamine H3 receptor antagonist. It is a promising compound for the treatment of various neurological disorders, including attention-deficit/hyperactivity disorder (ADHD), Alzheimer's disease, and schizophrenia.
Mechanism of Action
(2,5-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride acts as a selective antagonist of the histamine H3 receptor, which is predominantly expressed in the central nervous system. By blocking the H3 receptor, this compound increases the release of several neurotransmitters, including dopamine, norepinephrine, and acetylcholine, which are involved in cognitive function, attention, and memory.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter release, this compound has been shown to modulate the activity of several other receptors and ion channels, such as the α7 nicotinic acetylcholine receptor and the voltage-gated sodium channels. These effects may contribute to the compound's neuroprotective properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of (2,5-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride is its high selectivity for the histamine H3 receptor, which reduces the risk of off-target effects. However, its potency and efficacy may vary depending on the experimental conditions, such as the animal model used and the dose and route of administration. Moreover, the pharmacokinetic properties of this compound, such as its half-life and bioavailability, need to be further characterized to optimize its therapeutic potential.
Future Directions
Several future directions can be pursued to further investigate the therapeutic potential of (2,5-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride. These include:
1. Clinical trials to evaluate the safety and efficacy of this compound in humans with neurological disorders.
2. Studies to elucidate the molecular mechanisms underlying the neuroprotective effects of this compound, including its effects on gene expression and protein synthesis.
3. Development of novel formulations and delivery systems to enhance the pharmacokinetic properties of this compound and improve its therapeutic efficacy.
4. Investigation of the potential synergistic effects of this compound with other drugs or therapies for neurological disorders.
5. Studies to explore the potential use of this compound in other neurological disorders, such as Parkinson's disease and multiple sclerosis.
In conclusion, this compound is a promising compound for the treatment of various neurological disorders. Its selective antagonism of the histamine H3 receptor and its neuroprotective properties make it a promising candidate for further investigation. However, further studies are needed to optimize its pharmacokinetic properties and evaluate its safety and efficacy in humans.
Scientific Research Applications
(2,5-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride has been extensively studied for its potential therapeutic effects in various neurological disorders. In preclinical studies, this compound has shown promising results in improving cognitive function and reducing hyperactivity in animal models of ADHD. It has also demonstrated neuroprotective effects in animal models of Alzheimer's disease and schizophrenia.
properties
IUPAC Name |
N-[(2,5-dichlorophenyl)methyl]-1-pyrrolidin-2-ylmethanamine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16Cl2N2.ClH/c13-10-3-4-12(14)9(6-10)7-15-8-11-2-1-5-16-11;/h3-4,6,11,15-16H,1-2,5,7-8H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQULGHFISKORLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)CNCC2=C(C=CC(=C2)Cl)Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17Cl3N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261232-22-7 | |
Record name | 2-Pyrrolidinemethanamine, N-[(2,5-dichlorophenyl)methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261232-22-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.